4-Hydroxy-2-(4-t-butylphenyl)pyridine, 95%

• IUPAC Name: 2-(4-tert-butylphenyl)-1H-pyridin-4-one
• InChI: InChI=1S/C15H17NO/c1-15(2,3)12-6-4-11(5-7-12)14-10-13(17)8-9-16-14/h4-10H,1-3H3,(H,16,17)
• InChI Key: CXFUTANDFRGVNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CC(=O)C=CN2
• Molecular Formula: C15H17NO
• DSSTOX Substance ID: DTXSID10692617
• Molecular Weight: 227.30 g/mol
• CAS RN: 1018819-07-2

Description

4-Hydroxy-2-(4-t-butylphenyl)pyridine, 95% (4-OH-TBP) is a heterocyclic organic compound belonging to the class of pyridines. It is a colorless solid that is soluble in organic solvents and is used in various research applications. 4-OH-TBP is an important intermediate for the synthesis of various compounds, including pharmaceuticals, agrochemicals, dyes, and other materials.

Scientific Research Applications

4-Hydroxy-2-(4-t-butylphenyl)pyridine, 95% has been used in a variety of scientific research applications, including as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as a reagent in spectroscopic studies. It has also been used as a precursor in the synthesis of a variety of other compounds, including pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-Hydroxy-2-(4-t-butylphenyl)pyridine, 95% is not fully understood. However, it is known to interact with various molecules, including proteins and other organic molecules, through hydrogen bonding. It is also known to form complexes with metals, such as iron and zinc, and to act as a chelating agent.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Hydroxy-2-(4-t-butylphenyl)pyridine, 95% are not well-understood. However, it has been shown to inhibit the growth of certain bacteria and fungi, and it has also been shown to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

4-Hydroxy-2-(4-t-butylphenyl)pyridine, 95% has several advantages for use in laboratory experiments. It is relatively stable and has a low toxicity, making it safe to handle and store. Additionally, it is relatively inexpensive and can be easily synthesized in the laboratory. However, it is not soluble in water and requires the use of organic solvents for dissolution.

Future Directions

Given its potential applications in various scientific research fields, there are a number of future directions for the study of 4-Hydroxy-2-(4-t-butylphenyl)pyridine, 95%. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in pharmaceutical and agrochemical synthesis. Additionally, research could be conducted into its use as a catalyst in organic synthesis, its use as a ligand in coordination chemistry, and its use as a reagent in spectroscopic studies. Finally, research could be conducted into its potential as a chelating agent and its potential for use in other areas, such as medical diagnostics and environmental remediation.

Synthesis Methods

4-Hydroxy-2-(4-t-butylphenyl)pyridine, 95% is typically synthesized using a two-step process. In the first step, 4-t-butylphenol is reacted with ethyl chloroformate to form the intermediate 4-chloro-2-ethoxycarbonyl-4-t-butylphenol. This intermediate is then reacted with hydrazine hydrate to form 4-Hydroxy-2-(4-t-butylphenyl)pyridine, 95%.